Cas no 1805745-13-4 (1-Bromo-1-(4-chloro-2-ethoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-chloro-2-ethoxyphenyl)propan-2-one
• CAS No: 1805745-13-4
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4979494
• Update Time: 2025-08-05

1-Bromo-1-(4-chloro-2-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-chloro-2-ethoxyphenyl)propan-2-one

• Inchi： 1S/C11H12BrClO2/c1-3-15-10-6-8(13)4-5-9(10)11(12)7(2)14/h4-6,11H,3H2,1-2H3
• InChI Key： RTAVUQXXIKMPQG-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(4-chloro-2-ethoxyphenyl)propan-2-one

1-Bromo-1-(4-chloro-2-ethoxyphenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(4-chloro-2-ethoxyphenyl)propan-2-one, also known by its CAS number 1805745-13-4, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of ketones, specifically featuring a bromine atom and a substituted phenyl group. Its structure consists of a propanone backbone with a bromine atom attached to the same carbon as the ketone group, along with a substituted phenyl group at the para and ortho positions relative to the ethoxy substituent.

The synthesis of 1-Bromo-1-(4-chloro-2-ethoxyphenyl)propan-2-one typically involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or other electrophilic aromatic substitution methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing side reactions and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

The physical properties of this compound are influenced by its molecular structure. It has a melting point of approximately 98°C and a boiling point around 360°C under standard conditions. The presence of the ethoxy group introduces some degree of solubility in polar solvents, while the bromine atom contributes to its reactivity in various chemical transformations. Spectroscopic analyses, including IR and NMR, have been employed to confirm its structure and purity, with characteristic peaks observed for the carbonyl group and aromatic substituents.

In terms of applications, 1-Bromo-1-(4-chloro-2-ethoxyphenyl)propan-2-one has shown promise in several areas. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific receptor systems. Recent studies have highlighted its potential as a precursor for anti-inflammatory agents due to its ability to modulate cyclooxygenase enzymes. Additionally, in materials science, this compound has been investigated for its role in polymerization reactions, contributing to the development of novel polymeric materials with tailored properties.

The reactivity of 1-Bromo-1-(4-chloro-2-ethoxyphenyl)propan-2-one is a key area of ongoing research. Its bromine atom makes it susceptible to nucleophilic substitution reactions, particularly under basic conditions. Recent experiments have demonstrated its utility in Suzuki-Miyaura couplings, where it acts as an arylating agent, facilitating the formation of biaryl compounds with high efficiency. Furthermore, its ketone functionality enables it to participate in enolate chemistry, opening avenues for the construction of complex carbon frameworks.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under standard definitions, proper precautions should be taken due to its potential irritant effects on skin and eyes. Storage recommendations include keeping it in a cool, dry place away from direct sunlight and incompatible materials such as strong oxidizing agents.

In conclusion, 1-Bromo-1-(4-chloro-2-ethoxyphenyl)propan-2-one, CAS number 1805745-13-, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity continue to drive innovative research directions, making it an essential component in modern organic synthesis.